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Compound of Interest

Compound Name: AP14145

Cat. No.: B14907752 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential logistical and

safety information for the proper disposal of AP14145, a KCa2 channel negative allosteric

modulator. By adhering to these procedures, laboratories can maintain a safe environment and

comply with regulations.

AP14145 hydrochloride Properties
A clear understanding of a compound's properties is critical for its safe management. The

following table summarizes the key characteristics of AP14145 hydrochloride.
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Property Value Reference

Molecular Weight 398.81 g/mol [1]

Formula C₁₈H₁₇F₃N₄O·HCl [1]

CAS Number 2387505-59-9 [2]

Appearance Solid [2][3]

Purity ≥98% (HPLC)

Storage Store at -20°C [1][3]

Solubility
Soluble to 100 mM in DMSO

and to 100 mM in ethanol.
[1]

Hazard Classification
Not a hazardous substance or

mixture.
[2]

Experimental Protocol for Disposal
While the safety data sheet for AP14145 hydrochloride states that it is not a hazardous

substance, it is crucial to follow standard laboratory procedures for chemical waste disposal to

ensure safety and environmental protection. The following protocol outlines the recommended

steps for the disposal of AP14145.

Materials:

Appropriate Personal Protective Equipment (PPE): laboratory coat, safety glasses, and

gloves.

Sealed and properly labeled waste container for non-hazardous chemical waste.

Spill containment materials (e.g., absorbent pads).

Procedure:

Risk Assessment: Before beginning any disposal procedure, conduct a risk assessment.

Although AP14145 is not classified as hazardous, it is important to be aware of potential
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risks associated with handling any chemical.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, to prevent skin and eye contact.[4]

Segregation of Waste: Do not mix AP14145 waste with other chemical waste streams unless

explicitly permitted by your institution's waste management guidelines.[4] It should be

disposed of in a designated container for non-hazardous chemical waste.

Solid Waste Disposal:

Place unused or expired solid AP14145 directly into a clearly labeled, sealed container

designated for non-hazardous chemical waste.

Contaminated materials such as weighing paper, gloves, and absorbent pads should also

be placed in this container.

Solution Waste Disposal:

For solutions of AP14145, collect the waste in a sealed, leak-proof container that is

properly labeled with the contents ("AP14145 in [solvent name]") and marked as "non-

hazardous waste."

Do not dispose of solutions down the drain unless authorized by your institution's

environmental health and safety (EHS) office.

Container Labeling: Ensure the waste container is clearly and accurately labeled with its

contents. This aids in proper identification and final disposal by waste management

personnel.

Storage of Waste: Store the sealed waste container in a designated, secure area away from

general laboratory traffic until it is collected by your institution's EHS or a licensed waste

disposal contractor.

Consult Local Regulations: Always consult and adhere to your institution's specific waste

disposal guidelines and local regulations. Procedures can vary, and it is essential to remain

compliant.
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Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of AP14145, from

initial preparation to final collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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